Cas no 2171437-18-4 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid)

4-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a chiral oxolane ring and a sterically hindered 4-methylpentanamide side chain, which contribute to its utility in constructing conformationally constrained peptides. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis protocols, allowing for selective deprotection under mild basic conditions. This compound is particularly valuable for introducing rigid secondary structures or modulating peptide backbone geometry, making it useful in medicinal chemistry and biophysical studies. Its high purity and defined stereochemistry ensure reproducible results in complex peptide assembly.
4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid structure
2171437-18-4 structure
Product Name:4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid
CAS No:2171437-18-4
MF:C26H30N2O6
MW:466.526207447052
CID:5841088
PubChem ID:165529377
Update Time:2025-06-08

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid
    • 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxolane-3-carboxylic acid
    • EN300-1496719
    • 2171437-18-4
    • Inchi: 1S/C26H30N2O6/c1-15(2)11-22(24(29)27-23-14-33-12-21(23)25(30)31)28-26(32)34-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-23H,11-14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t21?,22-,23?/m1/s1
    • InChI Key: YWYAXECJOAGWBD-OOMBGRCJSA-N
    • SMILES: O1CC(C(=O)O)C(C1)NC([C@@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 466.21038668g/mol
  • Monoisotopic Mass: 466.21038668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 721
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 114Ų

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid Pricemore >>

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4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid Related Literature

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2171437-18-4, named 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its complex structure, which includes a fluorenyl group, a methoxycarbonyl amino moiety, and an oxolane ring. These structural features contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of such compounds in the development of advanced drug delivery systems. The fluorenyl group is known for its stability and ability to enhance solubility in organic solvents, making it an ideal component for drug formulation. Additionally, the methoxycarbonyl amino group plays a critical role in modulating the compound's reactivity and bioavailability. Researchers have demonstrated that this group can be effectively utilized in click chemistry reactions, enabling the creation of novel bioconjugates with enhanced therapeutic potential.

The presence of the oxolane ring further adds to the compound's functionality. Oxolane derivatives are widely recognized for their role in forming cyclic structures that can serve as scaffolds for drug design. Recent advancements in stereochemistry have allowed scientists to exploit the (2R) configuration of this compound to develop enantioselective catalysts, which are essential in asymmetric synthesis processes. This has opened new avenues for producing chiral drugs with high enantiomeric excess, a critical factor in modern pharmacology.

Moreover, the carboxylic acid moiety at the 3-position of the oxolane ring provides an additional site for functionalization. This feature has been leveraged in peptide synthesis and polymer chemistry to create biocompatible materials with tailored properties. For instance, researchers have successfully incorporated this compound into polymeric nanoparticles designed for targeted drug delivery. These nanoparticles exhibit improved stability and controlled release profiles, making them promising candidates for treating various diseases, including cancer and inflammatory disorders.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of this compound. Advanced molecular modeling techniques have revealed that the fluorenyl group significantly influences the molecule's electronic distribution, enhancing its ability to participate in π–π interactions. This characteristic makes it a valuable component in supramolecular chemistry and self-assembling systems, which are pivotal in nanotechnology applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of protecting groups, such as the methoxycarbonyl amino group, is crucial during intermediate steps to ensure selective reactivity and prevent unwanted side reactions. Recent optimizations in reaction conditions have led to higher yields and improved purity levels, making large-scale production more feasible.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound and its derivatives. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents. Furthermore, its compatibility with enzymatic systems makes it a potential candidate for use in biosensors and diagnostic tools.

In conclusion, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxolane-3-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups provide a foundation for innovative research and development efforts. As our understanding of its properties continues to grow, this compound is poised to play an increasingly important role in advancing modern science and technology.

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